4-(2,2-Difluoroethoxy)-2-fluorobenzonitrile
Overview
Description
4-(2,2-Difluoroethoxy)-2-fluorobenzonitrile is a useful research compound. Its molecular formula is C9H6F3NO and its molecular weight is 201.14 g/mol. The purity is usually 95%.
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Scientific Research Applications
1. Radiopharmaceutical Development
4-Fluorobenzonitrile derivatives, closely related to 4-(2,2-Difluoroethoxy)-2-fluorobenzonitrile, are significant in developing radiopharmaceuticals. They react rapidly with alkenes and alkynes under mild conditions, facilitating the creation of low-molecular-weight radiopharmaceuticals. This methodology is also beneficial for the strain-promoted labeling of sensitive biopolymers (Zlatopolskiy et al., 2012).
2. Energetic and Structural Analysis
Studies on fluorobenzonitrile isomers, similar to this compound, focus on their energetic and structural properties. The enthalpies of formation, vapor pressures, and electronic properties are key areas of research. Theoretical calculations and spectroscopic studies aid in understanding the structural and electronic impacts of substitutions in these compounds (Ribeiro da Silva et al., 2012).
3. Spectroscopy and Electronic Structure
Investigations into the vibrational features of fluorobenzonitriles in various states have been conducted using spectroscopic methods. These studies provide insights into how the substitution effects of fluorine atoms and cyano groups influence the transition energy, enhancing our understanding of these compounds' electronic structures (Zhao et al., 2018).
4. Synthesis of Fluorobenzonitrile Derivatives
The synthesis of fluorobenzonitriles, including compounds similar to this compound, has been a research focus. Different methods, such as halogen-exchange fluorination, provide a pathway to obtain these compounds, which are valuable intermediates in various chemical syntheses (Suzuki & Kimura, 1991).
5. Microwave-Assisted Synthesis
Microwave-assisted synthesis techniques have been explored for creating benzisoxazoles and benzoxazines from fluorobenzonitriles. This approach is significant for expanding compound libraries and offers a more efficient method for synthesizing these types of chemical structures (Ang et al., 2013).
Mechanism of Action
Properties
IUPAC Name |
4-(2,2-difluoroethoxy)-2-fluorobenzonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6F3NO/c10-8-3-7(14-5-9(11)12)2-1-6(8)4-13/h1-3,9H,5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CXXPJHYKIQLERZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1OCC(F)F)F)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6F3NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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